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2-[[3-Cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide 2-[[3-Cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 667913-27-1
VCID: VC0492680
InChI: InChI=1S/C28H27N3O4S/c1-28(2)13-22-26(23(32)14-28)25(17-5-9-19(34-3)10-6-17)21(15-29)27(31-22)36-16-24(33)30-18-7-11-20(35-4)12-8-18/h5-12H,13-14,16H2,1-4H3,(H,30,33)
SMILES: CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C#N)C4=CC=C(C=C4)OC)C
Molecular Formula: C28H27N3O4S
Molecular Weight: 501.6g/mol

2-[[3-Cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

CAS No.: 667913-27-1

Main Products

VCID: VC0492680

Molecular Formula: C28H27N3O4S

Molecular Weight: 501.6g/mol

2-[[3-Cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide - 667913-27-1

CAS No. 667913-27-1
Product Name 2-[[3-Cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
Molecular Formula C28H27N3O4S
Molecular Weight 501.6g/mol
IUPAC Name 2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinolin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
Standard InChI InChI=1S/C28H27N3O4S/c1-28(2)13-22-26(23(32)14-28)25(17-5-9-19(34-3)10-6-17)21(15-29)27(31-22)36-16-24(33)30-18-7-11-20(35-4)12-8-18/h5-12H,13-14,16H2,1-4H3,(H,30,33)
Standard InChIKey JLBDUQPUZNYHBH-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C#N)C4=CC=C(C=C4)OC)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C#N)C4=CC=C(C=C4)OC)C
PubChem Compound 2241240
Last Modified Nov 11 2021
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